molecular formula C9H11N3O5S3 B8310781 (2-Sulfamoyl-6-benzothiazolyl) N,N-dimethylsulfamate

(2-Sulfamoyl-6-benzothiazolyl) N,N-dimethylsulfamate

Cat. No.: B8310781
M. Wt: 337.4 g/mol
InChI Key: RMNBIHARLDRAIX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2-Sulfamoyl-6-benzothiazolyl) N,N-dimethylsulfamate is a useful research compound. Its molecular formula is C9H11N3O5S3 and its molecular weight is 337.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H11N3O5S3

Molecular Weight

337.4 g/mol

IUPAC Name

(2-sulfamoyl-1,3-benzothiazol-6-yl) N,N-dimethylsulfamate

InChI

InChI=1S/C9H11N3O5S3/c1-12(2)20(15,16)17-6-3-4-7-8(5-6)18-9(11-7)19(10,13)14/h3-5H,1-2H3,(H2,10,13,14)

InChI Key

RMNBIHARLDRAIX-UHFFFAOYSA-N

Canonical SMILES

CN(C)S(=O)(=O)OC1=CC2=C(C=C1)N=C(S2)S(=O)(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 6-hydroxy-2-benzothiazolesulfonamide (2.3 g, 0.01 mole), triethylamine (1.4 ml) and 4-dimethylaminopyridine (200 mg) in dimethylformamide (20 ml) was added dimethylsulfamoyl chloride (1.1 ml). The reaction mixture was heated on a steam bath for 18 hours, poured into ice water and excess hydrochloric acid, extracted into ethyl acetate, washed with water and dried over magnesium sulfate. The ethyl acetate was evaporated and the (2-sulfamoyl-6-benzothiazolyl) N,N-dimethylsulfamate purified by chromatography on a 2 mm preparative silica gel TLC plate developed with chloroform/methanol 9:1 (v/v) m.p.=162°-164° C.
Quantity
2.3 g
Type
reactant
Reaction Step One
Quantity
1.4 mL
Type
reactant
Reaction Step One
Quantity
1.1 mL
Type
reactant
Reaction Step One
Quantity
200 mg
Type
catalyst
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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